Cas no 56468-22-5 (3-Methylimidazo[1,5-a]pyrazin-8(7H)-one)
3-Methylimidazo[1,5-a]pyrazin-8(7H)-one is a heterocyclic compound featuring a fused imidazo-pyrazine core with a methyl substituent at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and CNS-targeting agents. The compound’s high purity and stability under standard conditions ensure reliable performance in synthetic workflows. Its versatility in functionalization further expands its utility in constructing complex molecular architectures for drug discovery and material science applications.
56468-22-5 structure
Product Name:3-Methylimidazo[1,5-a]pyrazin-8(7H)-one
CAS No:56468-22-5
MF:C7H7N3O
MW:149.149980783463
CID:945383
PubChem ID:308342
Update Time:2025-05-28
3-Methylimidazo[1,5-a]pyrazin-8(7H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylimidazo[1,5-a]pyrazin-8(7H)-one
- 3-methyl-7H-imidazo[1,5-a]pyrazin-8-one
- 3-Methylimidazo< 1,5-a> pyrazin-8(7H)-on
- AC1L7CP8
- AK149093
- NSC209768
- NSC-209768
- Z1203748751
- EN300-6768673
- SCHEMBL24968243
- 56468-22-5
- 3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one
- AKOS006358099
- DTXSID40308810
-
- Inchi: 1S/C7H7N3O/c1-5-9-4-6-7(11)8-2-3-10(5)6/h2-4H,1H3,(H,8,11)
- InChI Key: UJEZHQVGEMWAET-UHFFFAOYSA-N
- SMILES: O=C1C2=CN=C(C)N2C=CN1
Computed Properties
- Exact Mass: 149.05901
- Monoisotopic Mass: 149.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- Density: 1.42
- Refractive Index: 1.699
- PSA: 46.92
- LogP: 0.33100
3-Methylimidazo[1,5-a]pyrazin-8(7H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168252-1g |
3-methylimidazo[1,5-a]pyrazin-8(7H)-one |
56468-22-5 | 95% | 1g |
$*** | 2023-05-30 | |
| Alichem | A099001919-1g |
3-Methylimidazo[1,5-a]pyrazin-8(7H)-one |
56468-22-5 | 95% | 1g |
$749.70 | 2023-09-01 | |
| Enamine | EN300-6768673-0.05g |
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one |
56468-22-5 | 95% | 0.05g |
$249.0 | 2023-07-07 | |
| Enamine | EN300-6768673-0.1g |
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one |
56468-22-5 | 95% | 0.1g |
$372.0 | 2023-07-07 | |
| Enamine | EN300-6768673-0.25g |
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one |
56468-22-5 | 95% | 0.25g |
$530.0 | 2023-07-07 | |
| Enamine | EN300-6768673-0.5g |
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one |
56468-22-5 | 95% | 0.5g |
$835.0 | 2023-07-07 | |
| Enamine | EN300-6768673-1.0g |
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one |
56468-22-5 | 95% | 1.0g |
$1070.0 | 2023-07-07 | |
| Enamine | EN300-6768673-2.5g |
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one |
56468-22-5 | 95% | 2.5g |
$2100.0 | 2023-07-07 | |
| Enamine | EN300-6768673-5.0g |
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one |
56468-22-5 | 95% | 5.0g |
$3105.0 | 2023-07-07 | |
| Enamine | EN300-6768673-10.0g |
3-methyl-7H,8H-imidazo[1,5-a]pyrazin-8-one |
56468-22-5 | 95% | 10.0g |
$4606.0 | 2023-07-07 |
3-Methylimidazo[1,5-a]pyrazin-8(7H)-one Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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